2,4,8-Trichloropyrimido[5,4-d]pyrimidine

• IUPAC Name: 2,4,8-trichloropyrimido[5,4-d]pyrimidine
• InChI: InChI=1S/C6HCl3N4/c7-4-3-2(10-1-11-4)5(8)13-6(9)12-3/h1H
• InChI Key: AQHKGPWUIOAPHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(C(=N1)Cl)N=C(N=C2Cl)Cl
• Molecular Formula: C6HCl3N4
• DSSTOX Substance ID: DTXSID80294440
• Molecular Weight: 235.5 g/mol
• CAS RN: 77776-68-2

Description

2,4,8-Trichloropyrimido[5,4-d]pyrimidine is a chemical compound with the CAS Number: 77776-68-2. It has a molecular weight of 235.46.

Synthesis Analysis

The synthesis of 2,4,8-Trichloropyrimido[5,4-d]pyrimidine involves sequential nucleophilic substitutions of 2,4,6,8-tetrachloropyrimido[5,4-d]pyrimidine. The reaction conditions have been devised leading to 2,4,6,8-tetrasubstituted pyrimido[5,4-d]pyrimidines with patterns of substitution denoted as abab, abac, or abcd. The use of low temperature, relatively dilute solution, and careful addition of the amine nucleophile can control the critical first step.

Molecular Structure Analysis

The third step in the production of the abcd pattern leads to two regioisomers, which have been structurally characterized by 1H NMR and a crystal structure analysis.

Chemical Reactions Analysis

The reactions of 2,4,6,8-tetrachloropyrimido[5,4-d]pyrimidine with nucleophiles can be controlled to give structurally characterized tetrasubstituted pyrimido[5,4-d]pyrimidines with abab, abac, or abcd substitution patterns.

Physical And Chemical Properties Analysis

2,4,8-Trichloropyrimido[5,4-d]pyrimidine is a powder with a melting point of 180-181°C. It is stored at a temperature of 4°C.

Mechanism of Action

While the specific mechanism of action for 2,4,8-Trichloropyrimido[5,4-d]pyrimidine is not mentioned in the retrieved papers, it’s worth noting that pyrimidines are of interest in the context of drug development because of their structural similarity to purines. They are especially interesting in inhibitors of cyclin-dependent kinases (CDKs).

Safety and Hazards

The safety information for 2,4,8-Trichloropyrimido[5,4-d]pyrimidine includes several hazard statements: H302, H315, H319, H332, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

While the specific future directions for 2,4,8-Trichloropyrimido[5,4-d]pyrimidine are not mentioned in the retrieved papers, it’s worth noting that the methodology described should facilitate the design of pyrimido[5,4-d]pyrimidine analogues, which are more soluble in aqueous media and more active as CDK inhibitors.